Cas no 757995-98-5 (Benzaldehyde,4-ethoxy-2,3-dihydroxy-)
757995-98-5 structure
Product Name:Benzaldehyde,4-ethoxy-2,3-dihydroxy-
CAS No:757995-98-5
MF:C9H10O4
MW:182.173303127289
CID:562466
PubChem ID:44887021
Update Time:2025-04-19
Benzaldehyde,4-ethoxy-2,3-dihydroxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde,4-ethoxy-2,3-dihydroxy-
- 2,3-Dihydroxy-4-Ethoxy-Benzaldehyde
- 4-ethoxy-2,3-dihydroxybenzaldehyde
- 2,3-DIHYDROXY-4-ETHOXYBENZALDEHYDE
- Benzaldehyde,4-ethoxy-2,3-dihydroxy
- AKOS006326873
- 4-ethoxy-2,3-bis(oxidanyl)benzaldehyde
- SCHEMBL5042464
- A838514
- 757995-98-5
- DTXSID40661255
- WOSWBATZOUYEOH-UHFFFAOYSA-N
-
- Inchi: 1S/C9H10O4/c1-2-13-7-4-3-6(5-10)8(11)9(7)12/h3-5,11-12H,2H2,1H3
- InChI Key: WOSWBATZOUYEOH-UHFFFAOYSA-N
- SMILES: O(CC)C1C=CC(C=O)=C(C=1O)O
Computed Properties
- Exact Mass: 182.05800
- Monoisotopic Mass: 182.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 66.8A^2
Experimental Properties
- Density: 1.316
- Boiling Point: 310.905°C at 760 mmHg
- Flash Point: 124.763°C
- Refractive Index: 1.611
- PSA: 66.76000
- LogP: 1.30900
Benzaldehyde,4-ethoxy-2,3-dihydroxy- Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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